2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• IUPAC Name: 2-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C8H7N3O2/c1-5-4-7-9-3-2-6(8(12)13)11(7)10-5/h2-4H,1H3,(H,12,13)
• InChI Key: RPDNYRSXVUZMTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1)C(=O)O
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• CAS No.: 1369341-62-7

Description

2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. It is a derivative of pyrazolopyrimidine, which is known to have diverse biological activities.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid have been synthesized and evaluated for antimicrobial activity. Methyl-7-aryl(heteryl)-6-(2-thienoyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-5-carboxylates, closely related to the compound , have been synthesized and some demonstrated significant antimicrobial properties, as confirmed by IR spectroscopy and PMR spectrometry (Gein et al., 2009). This indicates potential applications of derivatives of this compound in developing antimicrobial agents.

Synthesis and Structural Analysis

The study of the synthesis of different derivatives and the structural analysis of compounds related to this compound has been a significant part of scientific research. For instance, regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides has been explored, highlighting the compound's versatility in chemical synthesis (Drev et al., 2014). Additionally, the molecular structure of various derivatives has been determined through techniques like X-ray diffractometry, showcasing the compound's structural intricacies and potential for further chemical exploration (Frizzo et al., 2009).

Application in Medical Imaging

Derivatives of this compound have been investigated for their potential in medical imaging. Specifically, 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for tumor imaging with positron emission tomography (PET), with promising results in in vitro and in vivo studies (Xu et al., 2012). These findings indicate the potential of these derivatives in enhancing the capabilities of medical diagnostic tools.

Future Directions

The future directions for 2-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid could involve further exploration of its optical applications, given its tunable photophysical properties. Additionally, its high overall yield and the absence of catalysts in its synthesis suggest potential for efficient production.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, a class of compounds to which this molecule belongs, have been studied for their potential interactions with various biological targets .

Mode of Action

It’s known that the electron-donating groups (edgs) at position 7 on the fused ring of pyrazolo[1,5-a]pyrimidines can improve both the absorption and emission behaviors . This suggests that the compound may interact with its targets through electron transfer processes.

Biochemical Pathways

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties . This suggests that they may influence biochemical pathways related to light absorption and emission.

Result of Action

Pyrazolo[1,5-a]pyrimidines bearing simple aryl groups allow good solid-state emission intensities . This suggests that they may have potential applications in fluorescence-based cellular imaging or other optical applications.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, dust formation should be avoided, and contact with skin and eyes should be minimized. Adequate ventilation should be ensured, and all sources of ignition should be removed . These precautions suggest that the compound’s action may be influenced by factors such as dust levels, ventilation, and temperature.